![molecular formula C8H14F3NO2 B6227349 methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate CAS No. 1525599-36-3](/img/no-structure.png)
methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate
Description
“Methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate” is a chemical compound with the IUPAC name “methyl 2-methyl-2-[(2,2,2-trifluoroethyl)amino]propanoate”. It has a molecular weight of 199.17 .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H12F3NO2/c1-6(2,5(12)13-3)11-4-7(8,9)10/h11H,4H2,1-3H3 . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate involves the reaction of 2,2-dimethyl-3-hydroxypropanoic acid with trifluoroethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide intermediate. The amide intermediate is then esterified with methanol and a catalyst such as sulfuric acid to yield the final product.", "Starting Materials": [ "2,2-dimethyl-3-hydroxypropanoic acid", "trifluoroethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)", "methanol", "sulfuric acid" ], "Reaction": [ "Step 1: React 2,2-dimethyl-3-hydroxypropanoic acid with trifluoroethylamine and N,N'-dicyclohexylcarbodiimide (DCC) in anhydrous conditions to form the amide intermediate.", "Step 2: Add methanol and a catalyst such as sulfuric acid to the amide intermediate and reflux the mixture for several hours to esterify the amide and form the final product, methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate.", "Step 3: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1525599-36-3 |
Product Name |
methyl 2,2-dimethyl-3-[(2,2,2-trifluoroethyl)amino]propanoate |
Molecular Formula |
C8H14F3NO2 |
Molecular Weight |
213.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
